Cas no 828254-18-8 ((S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid)

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid structure

828254-18-8 structure

Product Name:(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid

CAS No:828254-18-8

MF:C₁₂H₂₃NO₄

MW:245.315324068069

MDL:MFCD07372886

CID:682125

PubChem ID:56971824

Update Time:2024-10-27

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid
- Boc-(S)-2-(aminomethyl)-4-methylpentanoic acid
- Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-, (2S)-
- (2S)-2-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-4-methylpentanoic acid (ACI)
- (S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoicacid
- (2S)-4-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
- AKOS016842302
- FS-6558
- (S)-N-Boc-2-(aminomethyl)-4-methylpentanoic Acid
- DTXSID80719305
- DS-019148
- (2S)-2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}-4-METHYLPENTANOIC ACID
- (2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylpentanoic acid
- CS-0038055
- SCHEMBL13109074
- 828254-18-8
- MDL： MFCD07372886
- Inchi： 1S/C12H23NO4/c1-8(2)6-9(10(14)15)7-13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m0/s1
- InChI Key： WWKOREWJYZNXDX-VIFPVBQESA-N
- SMILES： [C@H](C(=O)O)(CC(C)C)CNC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 245.16270821g/mol
Monoisotopic Mass: 245.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 75.6Å²

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM185627-1g	(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid	828254-18-8	97%	1g	$631	2021-06-09
abcr	AB390295-100 mg	Boc-(S)-2-(Aminomethyl)-4-methylpentanoic acid; .	828254-18-8		100MG	€230.80	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TY923-50mg	(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid	828254-18-8	97%	50mg	550.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TY923-200mg	(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid	828254-18-8	97%	200mg	1372.0CNY	2021-07-15
Fluorochem	215234-250mg	S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid	828254-18-8	95%	250mg	￡185.00	2022-03-01
Fluorochem	215234-1g	S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid	828254-18-8	95%	1g	￡462.00	2022-03-01
eNovation Chemicals LLC	Y1049608-100mg	Boc-(S)-2-(aMinoMethyl)-4-Methylpentanoic acid	828254-18-8	97%	100mg	$175	2024-06-06
eNovation Chemicals LLC	Y1049608-250mg	Boc-(S)-2-(aMinoMethyl)-4-Methylpentanoic acid	828254-18-8	97%	250mg	$215	2023-09-04
eNovation Chemicals LLC	Y1049608-1g	Boc-(S)-2-(aMinoMethyl)-4-Methylpentanoic acid	828254-18-8	97%	1g	$490	2023-09-04
Chemenu	CM185627-1g	(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid	828254-18-8	97%	1g	$586	2023-02-18

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid Production Method

Production Method 1

17480-69-2

828254-18-8

Reaction Conditions

1.1 Reagents: Potassium carbonate , Sodium sulfate Solvents: Methanol ; 1 h, rt
2.1 Catalysts: L-Proline Solvents: Dimethylformamide ; rt → -25 °C; -25 °C
2.2 24 h, -25 °C
2.3 Reagents: Sodium borohydride Solvents: Methanol ; -25 °C; 20 min, cooled
2.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, 40 - 60 psi, rt
3.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; overnight, rt
4.1 Solvents: Acetone ; 0 °C; 12 h, 0 °C → rt
4.2 Reagents: Isopropanol ; overnight, rt

Reference

Practical synthesis of enantiomerically pure β2-amino acids via proline-catalyzed diastereoselective aminomethylation of aldehydes

Chi, Yonggui; et al, Journal of the American Chemical Society, 2007, 129(18), 6050-6055

Production Method 2

828254-18-8

Reaction Conditions

1.1 -
2.1 Reagents: Potassium carbonate , Sodium sulfate Solvents: Methanol ; 1 h, rt
3.1 Catalysts: L-Proline Solvents: Dimethylformamide ; rt → -25 °C; -25 °C
3.2 24 h, -25 °C
3.3 Reagents: Sodium borohydride Solvents: Methanol ; -25 °C; 20 min, cooled
3.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, 40 - 60 psi, rt
4.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; overnight, rt
5.1 Solvents: Acetone ; 0 °C; 12 h, 0 °C → rt
5.2 Reagents: Isopropanol ; overnight, rt

Reference

Practical synthesis of enantiomerically pure β2-amino acids via proline-catalyzed diastereoselective aminomethylation of aldehydes

Chi, Yonggui; et al, Journal of the American Chemical Society, 2007, 129(18), 6050-6055

Production Method 3

941292-90-6

828254-18-8

Reaction Conditions

1.1 Solvents: Acetone ; 0 °C; 12 h, 0 °C → rt
1.2 Reagents: Isopropanol ; overnight, rt

Reference

Practical synthesis of enantiomerically pure β2-amino acids via proline-catalyzed diastereoselective aminomethylation of aldehydes

Chi, Yonggui; et al, Journal of the American Chemical Society, 2007, 129(18), 6050-6055

Production Method 4

24424-99-5

941292-88-2

828254-18-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, 40 - 60 psi, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; overnight, rt
2.1 Solvents: Acetone ; 0 °C; 12 h, 0 °C → rt
2.2 Reagents: Isopropanol ; overnight, rt

Reference

Practical synthesis of enantiomerically pure β2-amino acids via proline-catalyzed diastereoselective aminomethylation of aldehydes

Chi, Yonggui; et al, Journal of the American Chemical Society, 2007, 129(18), 6050-6055

Production Method 5

1119-16-0

896721-70-3

828254-18-8

Reaction Conditions

1.1 Catalysts: L-Proline Solvents: Dimethylformamide ; rt → -25 °C; -25 °C
1.2 24 h, -25 °C
1.3 Reagents: Sodium borohydride Solvents: Methanol ; -25 °C; 20 min, cooled
1.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, 40 - 60 psi, rt
2.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; overnight, rt
3.1 Solvents: Acetone ; 0 °C; 12 h, 0 °C → rt
3.2 Reagents: Isopropanol ; overnight, rt

Reference

Practical synthesis of enantiomerically pure β2-amino acids via proline-catalyzed diastereoselective aminomethylation of aldehydes

Chi, Yonggui; et al, Journal of the American Chemical Society, 2007, 129(18), 6050-6055